3-(4-bromo-N-(4-bromophenyl)anilino)benzaldehyde
Description
3-(4-bromo-N-(4-bromophenyl)anilino)benzaldehyde is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound has been synthesized using different methods and has been found to have unique properties that make it suitable for use in different research applications.
Scientific Research Applications
Multi-Photon Lithography
This compound has been used as a photo-initiator for multi-photon lithography . Multi-photon lithography is a laser-based additive manufacturing technique for the printing of 3D microstructures with sub-micron resolution . The efficiency of the photo-polymerization was tested by two different setups and for a variety of applications .
Photopolymerization of (Meth)acrylate-Based Formulations
The photo-polymerization of (meth)acrylate-based formulations is a widespread method for industry due to the high energy efficiency and low curing times of this technology . This compound has been used in this process .
Additive Manufacturing Technologies
Additive manufacturing technologies are based on the versatile method of photopolymerization of (meth)acrylate-based formulations . This compound has been used in such applications .
Nanophotonics
Multi-photon lithography, which uses this compound as a photo-initiator, has seen a rapid growth recently, as the demand is growing for complex, readily assembled, high-resolution 3D structures for applications such as nanophotonics .
Metamaterials
Metamaterials are another application area where multi-photon lithography, using this compound as a photo-initiator, is used .
Microfluidics
Microfluidics is another field where multi-photon lithography, using this compound as a photo-initiator, is applied .
Microrobots
Microrobots is another application area where multi-photon lithography, using this compound as a photo-initiator, is used .
Tissue Engineering
Tissue engineering is another field where multi-photon lithography, using this compound as a photo-initiator, is applied .
properties
IUPAC Name |
3-(4-bromo-N-(4-bromophenyl)anilino)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13Br2NO/c20-15-4-8-17(9-5-15)22(18-10-6-16(21)7-11-18)19-3-1-2-14(12-19)13-23/h1-13H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWDSRFWDWCBTTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N(C2=CC=C(C=C2)Br)C3=CC=C(C=C3)Br)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13Br2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bis(4-bromophenyl)amino)benzaldehyde | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]amine hydrochloride](/img/structure/B6591612.png)
![1H-Pyrazolo[3,4-B]pyridin-5-amine hydrochloride](/img/structure/B6591614.png)
![(R)-(+)-2,2'-Bis[di(3,5-dimethoxyphenyl)phosphino]-6,6'-dimethoxy-1,1'-biphenyl](/img/structure/B6591640.png)
![(E)-3-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acrylic acid](/img/structure/B6591652.png)
![2-Bromo-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one](/img/structure/B6591655.png)
![4,9-dibromo-2,7-bis(2-hexyldecyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone](/img/structure/B6591666.png)
![2-(4-Fluoro-phenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine](/img/structure/B6591687.png)
